Cas no 1352719-65-3 (1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid)

• Product Name: 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid
• CAS No: 1352719-65-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD20921492
• CID: 2949339
• Update Time: 2025-06-14

1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid
• 1-(tert-butoxycarbonyl)-5-methylpiperazine-2-carboxylic acid
• 5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
• 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid

• MDL： MFCD20921492
• Inchi： 1S/C11H20N2O4/c1-7-6-13(8(5-12-7)9(14)15)10(16)17-11(2,3)4/h7-8,12H,5-6H2,1-4H3,(H,14,15)
• InChI Key： SGGQAQZOVIVETE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)NCC1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: -1.8
• Topological Polar Surface Area: 78.9

Additional information on 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid

Comprehensive Overview of 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid (CAS No. 1352719-65-3)

1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid (CAS No. 1352719-65-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This Boc-protected piperazine derivative serves as a critical intermediate in the development of bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders. The compound's unique structural features, including its carboxylic acid functionality and tert-butoxycarbonyl (Boc) protecting group, make it invaluable for peptide coupling reactions and scaffold modifications.

Recent trends in medicinal chemistry have seen growing interest in piperazine-based building blocks, with researchers frequently searching for "Boc-protected amino acid derivatives" and "modified piperazine scaffolds." The CAS 1352719-65-3 compound addresses these needs by offering both protection for the amine group and versatility for further functionalization. Its molecular weight of 258.3 g/mol and purity specifications (>97% by HPLC) make it particularly suitable for high-throughput screening and combinatorial chemistry applications.

The synthesis of 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid typically involves multi-step organic transformations, starting from commercially available piperazine precursors. Pharmaceutical scientists value this compound for its excellent solubility profile in common organic solvents (DMSO, DMF, and dichloromethane) and its stability under standard storage conditions (2-8°C). These properties answer frequent search queries about "stable Boc-protected intermediates" and "solubility of modified amino acids" in research databases.

In drug discovery applications, this Boc-piperazine carboxylic acid derivative demonstrates particular utility in structure-activity relationship (SAR) studies. Its methyl substitution at the 5-position provides steric control for selective reactions, while the carboxylic acid group enables diverse conjugation possibilities. These characteristics align with current research priorities in fragment-based drug design and targeted protein degradation strategies, addressing common search terms like "versatile drug building blocks" and "sp3-rich fragments."

Quality control protocols for CAS 1352719-65-3 typically include comprehensive analytical characterization using techniques such as 1H/13C NMR, mass spectrometry, and HPLC purity analysis. The compound's chiral center at the 2-position makes it particularly interesting for asymmetric synthesis applications, responding to growing interest in "chiral piperazine derivatives" and "enantiomerically pure building blocks." Storage recommendations emphasize protection from moisture and prolonged exposure to elevated temperatures to maintain optimal stability.

The pharmaceutical industry's shift toward next-generation therapeutics has increased demand for specialized intermediates like 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid. Its applications extend to the development of kinase inhibitors, GPCR modulators, and protease-targeted compounds. This aligns with trending search phrases such as "novel heterocyclic scaffolds" and "privileged structures in medicinal chemistry." The compound's balanced lipophilicity (predicted LogP ~1.2) makes it particularly valuable for CNS drug discovery programs.

From a regulatory perspective, CAS 1352719-65-3 complies with standard laboratory safety protocols without requiring special handling. This addresses common researcher concerns about "safe handling of synthetic intermediates" and "laboratory chemical storage." The compound's well-characterized properties and commercial availability in gram to kilogram quantities make it accessible for both academic and industrial research settings.

Future research directions involving this piperazine carboxylic acid derivative may explore its potential in PROTAC (Proteolysis Targeting Chimeras) technology and covalent inhibitor design. The growing body of literature citing similar Boc-protected heterocycles suggests expanding applications in targeted drug delivery systems and biomolecular conjugation strategies. These developments respond to increasing searches for "click chemistry compatible building blocks" and "multifunctional pharmaceutical intermediates."

In summary, 1-Tert-butoxycarbonyl-5-methyl-piperazine-2-carboxylic acid (CAS No. 1352719-65-3) represents a versatile and valuable intermediate in modern drug discovery. Its structural features address multiple current research needs in medicinal chemistry, while its well-documented properties facilitate efficient incorporation into diverse synthetic pathways. The compound's relevance continues to grow as pharmaceutical research emphasizes three-dimensional molecular complexity and fragment-based lead discovery approaches.